Cas no 10406-15-2 (2(5H)-Furanone,4-hydroxy-3-(3-methyl-2-buten-1-yl)-)

2(5H)-Furanone,4-hydroxy-3-(3-methyl-2-buten-1-yl)- structure
10406-15-2 structure
Product Name:2(5H)-Furanone,4-hydroxy-3-(3-methyl-2-buten-1-yl)-
CAS No:10406-15-2
MF:C9H12O3
MW:168.189783096313
CID:188821
PubChem ID:54714460
Update Time:2025-04-19

2(5H)-Furanone,4-hydroxy-3-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone,4-hydroxy-3-(3-methyl-2-buten-1-yl)-
    • 3-hydroxy-4-(3-methylbut-2-enyl)-2H-furan-5-one
    • 5-hydroxy-4-(3-methylbut-2-en-1-yl)furan-3(2h)-one
    • AC1L654D
    • AC1Q6CD2
    • AG-K-92113
    • AR-1G8477
    • CTK4A2651
    • NCIOpen2_001595
    • NSC93343
    • DTXSID00716194
    • NSC-93343
    • 10406-15-2
    • 4-Hydroxy-3-(3-methylbut-2-en-1-yl)furan-2(5H)-one
    • Inchi: 1S/C9H12O3/c1-6(2)3-4-7-8(10)5-12-9(7)11/h3,10H,4-5H2,1-2H3
    • InChI Key: RTVHNITULMBXKJ-UHFFFAOYSA-N
    • SMILES: O1C(C(=C(C1)O)C/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 168.07900
  • Monoisotopic Mass: 168.078644
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.175
  • Boiling Point: 274.1°C at 760 mmHg
  • Flash Point: 107.3°C
  • Refractive Index: 1.534
  • PSA: 46.53000
  • LogP: 1.71160
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